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Compound of Interest

Compound Name: Cobalt(II) acetate

Cat. No.: B7801411 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Cobalt(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

Cobalt(II) acetate, with a focus on its tetrahydrate form, which is the most common. It is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development who utilize this compound in their work.

Physical Properties
Cobalt(II) acetate is typically encountered as a red-violet crystalline solid in its tetrahydrate

form, while the anhydrous form appears as a pale pink powder.[1][2][3] It possesses a faint

vinegar-like odor.[4]

Table 1: Quantitative Physical Properties of Cobalt(II) Acetate
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Property Value Form Citations

Molecular Weight 177.02 g/mol Anhydrous [2]

249.08 g/mol Tetrahydrate [5]

Melting Point 298 °C (decomposes) Anhydrous [2][6]

140 °C Tetrahydrate [7]

Density 1.705 g/cm³ Tetrahydrate [7]

Refractive Index (nD) 1.542 Tetrahydrate [7]

Magnetic

Susceptibility (χ)

+11,000 x 10⁻⁶

cm³/mol
Tetrahydrate [7]

Solubility
Cobalt(II) acetate tetrahydrate is readily soluble in water and also shows solubility in alcohols

and dilute acids.[7][8] The solubility in water is significant, making it a versatile precursor for

various applications.[2][9] Its solubility generally increases with temperature.[10]

Table 2: Solubility of Cobalt(II) Acetate

Solvent Solubility Temperature Form Citations

Water 380 g/L 20 °C Tetrahydrate [5]

Methanol Soluble Not Specified Tetrahydrate [7]

Ethanol Miscible Not Specified Tetrahydrate [11]

Dilute Acids Soluble Not Specified Tetrahydrate [7]

Pentyl Acetate Soluble Not Specified Tetrahydrate [7]
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Cobalt(II) acetate is typically synthesized by the reaction of cobalt(II) oxide or cobalt(II)

hydroxide with acetic acid.[7]

Reaction Scheme: CoO + 2CH₃COOH + 3H₂O → Co(CH₃COO)₂·4H₂O

Thermal Decomposition
The thermal decomposition of Cobalt(II) acetate tetrahydrate is a multi-step process that is

highly dependent on the atmosphere (e.g., nitrogen or air).[12] Under a nitrogen atmosphere,

the tetrahydrate first dehydrates, then decomposes to form cobalt oxides such as CoO.[12][13]

In the presence of air, the final product is typically Co₃O₄.[12]

Catalytic Activity
Cobalt(II) acetate is a well-known catalyst in various organic reactions, particularly oxidations.

[3] It is used in the production of polyesters and as a drying agent for paints and varnishes.[3]

Its catalytic activity stems from the ability of the cobalt ion to cycle between its +2 and +3

oxidation states.[1]

Role in Biological Systems and Drug Development
The biological effects of cobalt are primarily attributed to the cobalt ion (Co²⁺). Cobalt is an

essential trace element as a component of vitamin B12 (cobalamin).[14][15] In the context of

drug development, cobalt ions have garnered interest for their ability to mimic hypoxia and

induce angiogenesis through the activation of Hypoxia-Inducible Factor (HIF).[16] This has

potential applications in tissue regeneration and cancer therapy. Furthermore, cobalt ions can

generate reactive oxygen species (ROS) through Fenton-like reactions, which can induce

cellular stress and apoptosis, a mechanism explored in cancer research.[4][16]

Hypoxia Mimicking and Angiogenesis Signaling
The diagram below illustrates the simplified pathway by which cobalt ions can mimic a hypoxic

state, leading to the stabilization of HIF-1α and subsequent promotion of angiogenesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7801411?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cobalt(II)_acetate
https://www.benchchem.com/product/b7801411?utm_src=pdf-body
https://www.mdpi.com/2076-3417/12/13/6786
https://www.mdpi.com/2076-3417/12/13/6786
https://www.chemicalpapers.com/?id=7&paper=291
https://www.mdpi.com/2076-3417/12/13/6786
https://www.benchchem.com/product/b7801411?utm_src=pdf-body
https://www.researchgate.net/figure/ray-diffraction-patterns-of-the-product-obtained-by-heating-the-cobalt-acetate_fig1_230590671
https://www.researchgate.net/figure/ray-diffraction-patterns-of-the-product-obtained-by-heating-the-cobalt-acetate_fig1_230590671
https://www.researchgate.net/figure/X-ray-powder-diffraction-of-cobalt-II-acetate-tetrahydrate-commercial-sample-heated_fig6_361761147
https://pmc.ncbi.nlm.nih.gov/articles/PMC4637398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10604320/
https://www.mdpi.com/1422-0067/26/15/7236
https://pubs.acs.org/doi/10.1021/acsomega.1c03010
https://www.mdpi.com/1422-0067/26/15/7236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Normoxia

Cobalt(II) Ions
(Co²⁺)

Prolyl Hydroxylase
Domain Enzymes (PHDs)

 inhibition HIF-1α
(Hypoxia-Inducible Factor 1α)

 hydroxylation von Hippel-Lindau
Protein (VHL)

 binding Proteasomal
Degradation

 ubiquitination

Stabilized HIF-1α

Nucleus

Hypoxia Response
Elements (HREs)

 dimerization with HIF-1β

HIF-1β

Angiogenesis
(e.g., VEGF expression)

 gene transcription

Click to download full resolution via product page

Caption: Cobalt(II) ion-induced hypoxia-mimicking pathway leading to angiogenesis.

Reactive Oxygen Species (ROS) Generation
Cobalt(II) ions can participate in Fenton-like reactions, leading to the generation of ROS, which

can induce oxidative stress and cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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